![molecular formula C18H18N8O7S3 B123194 (E)-Ceftriaxone CAS No. 92143-31-2](/img/structure/B123194.png)
(E)-Ceftriaxone
Overview
Description
(E)-Ceftriaxone is a third-generation cephalosporin antibiotic used in the treatment of a wide range of bacterial infections. It is a β-lactam antibiotic, which is a group of antibiotics that inhibit the synthesis of bacterial cell walls. It is commonly used in clinical settings and has been found to be effective against both Gram-positive and Gram-negative bacteria. It is also used in laboratory experiments due to its broad-spectrum activity and low toxicity.
Scientific Research Applications
Efficacy in Treating Endocarditis
- Ceftriaxone, combined with ampicillin, is effective in treating experimental endocarditis due to Enterococcus faecalis without high-level resistance to aminoglycosides, potentially offering an alternative therapy with lower nephrotoxicity (Gavaldà et al., 2003).
Treatment of Meningococcal Disease
- Ceftriaxone shows high in-vitro activity against penicillin-sensitive, penicillin-resistant, and rifampicin-resistant UK isolates of meningococci, making it a suitable choice for therapy or prophylaxis in meningococcal disease outbreaks (Abadi et al., 1995).
Pharmacokinetics Research
- Research on ceftriaxone pharmacokinetics is crucial, particularly with its expanded use in high-dose schemes and new populations treated. A sensitive and simple LC-MS/MS method was developed for quantification in human plasma, supporting research and clinical therapeutic drug monitoring (Herrera-Hidalgo et al., 2020).
Bacterial Meningitis Therapy
- Ceftriaxone is a promising agent for bacterial meningitis therapy. Its excellent in vitro activity against major meningeal pathogens and high and prolonged active concentrations in cerebrospinal fluid make it a candidate for further clinical evaluation (Scheld et al., 1984).
High-Dose Use in Hemodialysis Patients
- The serum concentrations of high-dose ceftriaxone in hemodialysis patients and its neurotoxicity were studied, highlighting the importance of monitoring and adjusting dosage in patients with renal insufficiencies (Inoue et al., 2017).
Optimization of Dosage for Meningitis
- A study on the pharmacokinetics of ceftriaxone in patients with CNS infection led to the development of a dosing nomogram based on estimated glomerular filtration rate and body weight. This is vital for avoiding underdosing in meningitis treatment (Grégoire et al., 2019).
Management of Community-Acquired and Nosocomial Infections
- Ceftriaxone's efficacy in serious Gram-negative infections, pneumonia, spontaneous bacterial peritonitis, and as surgical prophylaxis in hospitals has been extensively documented (Lamb et al., 2002).
Resistance Studies
- The emergence of ceftriaxone-resistant Salmonella Typhi, as revealed through whole genome sequencing, raises concerns for treatment options and underscores the need for alternative agents (Djeghout et al., 2018).
Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) Analysis
- A bioanalytical method was developed for quantifying ceftriaxone in human plasma using LC-MS/MS, contributing to pharmacokinetic studies (Wongchang et al., 2019).
Impact on Acute Pyelonephritis Treatment
- The efficacy of ceftriaxone in treating acute pyelonephritis, especially in the context of extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli, was evaluated, emphasizing the need for appropriate empirical therapy (Lee et al., 2014).
Mechanism of Action
Target of Action
(E)-Ceftriaxone is a third-generation cephalosporin antibiotic. Its primary targets are the bacterial cell wall synthesizing enzymes, known as penicillin-binding proteins (PBPs). These proteins are essential for the synthesis of the peptidoglycan layer of the bacterial cell wall, which provides structural integrity to the bacteria .
Mode of Action
This compound binds to PBPs and inhibits the transpeptidation step of peptidoglycan synthesis, leading to cell wall instability. This results in the formation of defective cell walls and eventually causes bacterial cell lysis and death .
Biochemical Pathways
The action of this compound disrupts the normal biochemical pathways involved in bacterial cell wall synthesis. The inhibition of PBPs prevents the cross-linking of peptidoglycan chains, which are crucial for maintaining the strength and rigidity of the bacterial cell wall .
Pharmacokinetics
The pharmacokinetics of this compound involves its Absorption, Distribution, Metabolism, and Excretion (ADME) After administration, it is well absorbed and widely distributed throughout the bodyThe half-life of this compound is relatively long, allowing for once or twice-daily dosing .
Result of Action
The result of this compound’s action at the molecular and cellular level is the disruption of bacterial cell wall synthesis, leading to cell lysis and death. This effectively clears the bacterial infection. It’s important to note that this compound is a bactericidal antibiotic, meaning it kills bacteria directly, and it is most effective against rapidly dividing bacteria .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other substances, such as food in the stomach, can affect the absorption of the drug. The pH of the environment can also impact the stability of the drug. Furthermore, genetic factors of the bacteria, such as the presence of resistance genes, can affect the drug’s efficacy .
Properties
IUPAC Name |
(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8+/t9-,15-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAAUVRVFOQPIGI-TYHRLYECSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=NC(=O)C(=O)N1)SCC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N8O7S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
554.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73384-59-5, 104376-79-6 | |
Record name | Ceftriaxone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.347 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.